Cas no 734535-44-5 (6-Amino-5-(2-chloroacetyl)-3-methyl-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-Amino-5-(2-chloroacetyl)-3-methyl-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 734535-44-5
• MF: C₁₁H₁₆ClN₃O₃
• MW: 273.716041564941
• CID: 3081605
• PubChem ID: 2490478
• Update Time: 2025-05-20

6-Amino-5-(2-chloroacetyl)-3-methyl-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(2-chloro-acetyl)-1-isobutyl-3-methyl-1H-pyrimidine-2,4-dione
• 6-amino-5-(2-chloroacetyl)-1-isobutyl-3-methyl-pyrimidine-2,4-quinone
• 6-amino-5-(2-chloro-1-oxoethyl)-3-methyl-1-(2-methylpropyl)pyrimidine-2,4-dione
• 734535-44-5
• CHEMBL1585905
• HMS3329B15
• G38558
• AKOS000533111
• HMS2208J04
• SR-01000043608-1
• BDBM35443
• CC-PMLSC-DMA-P92
• SR-01000043608
• Z56917896
• 6-azanyl-5-(2-chloranylethanoyl)-3-methyl-1-(2-methylpropyl)pyrimidine-2,4-dione
• MLS000889030
• EN300-05502
• SMR000209024
• 6-amino-5-(2-chloroacetyl)-3-methyl-1-(2-methylpropyl)pyrimidine-2,4-dione
• cid_2490478
• 6-amino-5-(2-chloroacetyl)-3-methyl-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 6-Amino-5-(2-chloroacetyl)-3-methyl-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C11H16ClN3O3/c1-6(2)5-15-9(13)8(7(16)4-12)10(17)14(3)11(15)18/h6H,4-5,13H2,1-3H3
• InChI Key： XHTDSDSCNSIIOA-UHFFFAOYSA-N
• SMILES： ClCC(C1C(N(C)C(N(C=1N)CC(C)C)=O)=O)=O

Computed Properties

• Exact Mass: 273.0880191Da
• Monoisotopic Mass: 273.0880191Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.7Ų

Additional information on 6-Amino-5-(2-chloroacetyl)-3-methyl-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-Amino-5-(2-chloroacetyl)-3-methyl-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 734535-44-5)

The compound 6-Amino-5-(2-chloroacetyl)-3-methyl-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, identified by its CAS number 734535-44-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its structural complexity and potential pharmacological applications. The presence of multiple functional groups, including an amino group, a chloroacetyl moiety, and a tetrahydropyrimidine core, makes it a versatile scaffold for drug discovery and development.

Recent research in the domain of tetrahydropyrimidine derivatives has highlighted their role as key intermediates in the synthesis of bioactive molecules. The specific configuration of 6-Amino-5-(2-chloroacetyl)-3-methyl-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been investigated for its ability to modulate various biological pathways. Studies suggest that this compound may exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses and cancer progression.

In particular, the chloroacetyl group attached to the pyrimidine ring introduces a reactive site that can be exploited for covalent binding with target proteins. This feature is particularly valuable in the development of targeted therapies where precision and selectivity are paramount. The methylpropyl substituent at the 1-position contributes to the steric environment of the molecule, influencing its solubility and metabolic stability.

Current research initiatives are exploring the potential of this compound as a lead candidate for further optimization. Computational modeling and high-throughput screening have been employed to assess its binding affinity to relevant biological targets. Preliminary data indicate promising interactions with enzymes such as kinases and proteases, which are critical in cellular signaling and disease mechanisms.

The tetrahydropyrimidine core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with nucleophilic centers in biological systems. The dione functionality at the 2,4 positions adds an additional layer of reactivity, enabling diverse chemical modifications. These attributes make 6-Amino-5-(2-chloroacetyl)-3-methyl-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione a compelling candidate for further investigation.

Advances in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in both academic and industrial research settings. Techniques such as multi-step organic synthesis combined with catalytic processes have improved yield and purity standards. These advancements are crucial for conducting robust biological evaluations and translating laboratory findings into clinical applications.

The potential therapeutic applications of this compound are broad-ranging. Initial studies have suggested its utility in addressing conditions characterized by abnormal cell proliferation and inflammation. By targeting specific molecular pathways, it may offer a novel approach to treating diseases that are currently challenging to manage with existing therapies.

Collaborative efforts between chemists and biologists are essential for unlocking the full potential of this molecule. Integrating structural biology insights with synthetic chemistry expertise allows for the design of derivatives with enhanced pharmacological properties. Such interdisciplinary approaches are vital for accelerating the drug development pipeline.

Regulatory considerations also play a critical role in advancing compounds like 6-Amino-5-(2-chloroacetyl)-3-methyl-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that materials used in research are consistent and reproducible. Furthermore, toxicological assessments provide essential safety data necessary for evaluating human exposure risks.

The future direction of research on this compound will likely involve exploring its mechanism of action in greater detail. Understanding how it interacts with cellular components at the molecular level will guide efforts to optimize its efficacy and reduce potential side effects. Additionally, investigating its pharmacokinetic profile will inform dosing strategies and formulation design.

In conclusion,6-Amino-5-(2-chloroacetyl)-3-methyl-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a promising candidate for further pharmacological development. Its unique structural features and preliminary biological activity make it an attractive molecule for medicinal chemists worldwide. Continued research efforts will be instrumental in determining its therapeutic potential and bringing new treatments to patients in need.